N-(3-methoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide
• InChI: InChI=1S/C14H16N2O4S/c1-9-14(19)16(13(18)8-21-9)7-12(17)15-10-4-3-5-11(6-10)20-2/h3-6,9H,7-8H2,1-2H3,(H,15,17)
• InChI Key: JSLFDVWXQUDKNS-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C(=O)CS1)CC(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C14H16N2O4S
• Molecular Weight: 308.35 g/mol

Description

N-(3-methoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide is a chemical compound that has gained significant attention in scientific research. It is a thiomorpholine derivative that exhibits a wide range of biochemical and physiological effects.

Scientific Research Applications

Corrosion Inhibition

Compounds with similar structural features, such as Mannich bases including morpholine derivatives, have been studied for their effectiveness as corrosion inhibitors for metals. For example, Nasser and Sathiq (2017) explored the use of Mannich bases as corrosion inhibitors for mild steel in sulfuric acid solutions. Their study demonstrated that these compounds exhibit excellent inhibiting effects, suggesting that N-(3-methoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide could also be explored for corrosion inhibition applications (Nasser & Sathiq, 2017).

Pharmacological Activities

Related compounds have been synthesized and evaluated for their pharmacological properties, including enzyme inhibitory activities. For instance, Virk et al. (2018) synthesized derivatives that showed inhibition potential against enzymes such as bovine carbonic anhydrase and cholinesterases. This indicates the potential of structurally related compounds like N-(3-methoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide to exhibit pharmacological activities (Virk et al., 2018).

Antimalarial Activity

Compounds with acetamide groups have been synthesized and tested for their antimalarial activity. Werbel et al. (1986) developed a series of compounds that showed promising activity against resistant strains of malaria, suggesting a potential area of application for N-(3-methoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide in antimalarial research (Werbel et al., 1986).

Environmental and Health Studies

The metabolism of chloroacetamide herbicides has been studied in human and rat liver microsomes. Coleman et al. (2000) explored the metabolism of similar herbicides, which could inform environmental safety and health impact studies related to N-(3-methoxyphenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide (Coleman et al., 2000).